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Compound of Interest

Compound Name: JH-VIII-157-02

Cat. No.: B608192 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal of JH-VIII-157-02

This document provides crucial safety and logistical information for the proper disposal of the

anaplastic lymphoma kinase (ALK) inhibitor, JH-VIII-157-02. Adherence to these procedures is

vital for maintaining a safe laboratory environment and ensuring regulatory compliance.

Understanding the Compound
JH-VIII-157-02 is a potent inhibitor of ALK, including various mutations, and is utilized in

research settings.[1] It is typically supplied as a powder or in a dimethyl sulfoxide (DMSO)

solution.[1] Due to its biological activity and chemical nature, JH-VIII-157-02 and its containers

must be treated as hazardous chemical waste.

Immediate Safety Protocols
Before handling JH-VIII-157-02, it is imperative to consult your institution's specific safety

protocols and the material safety data sheet (MSDS) if available. General best practices

include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.
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Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Spill Management: In case of a spill, follow your laboratory's established spill response

procedure. For general guidance, absorb the spill with an inert material and place it in a

sealed container for disposal as hazardous waste.

Proper Disposal Procedures
The disposal of JH-VIII-157-02 must comply with local, state, and federal regulations for

hazardous waste. The following steps provide a general framework for proper disposal:

Waste Identification and Segregation:

All materials contaminated with JH-VIII-157-02, including unused compound, solutions,

contaminated labware (e.g., pipette tips, tubes), and PPE, must be collected as hazardous

chemical waste.

Segregate JH-VIII-157-02 waste from other chemical waste streams to prevent

unintended reactions. Specifically, keep it separate from acids, bases, and flammables.[2]

Containerization:

Use only compatible, leak-proof containers for waste collection. The container must be in

good condition.[2]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "JH-VIII-157-02" (avoiding abbreviations or formulas), its concentration, and the

date of accumulation.[2]

Keep the waste container securely closed at all times, except when adding waste.[2]

Storage:

Store the waste container in a designated satellite accumulation area near the point of

generation.[2]
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Ensure the storage area is under the control of the laboratory personnel generating the

waste.[2]

Disposal Request:

Once the container is nearly full (approximately 90%), submit a chemical waste pickup

request to your institution's Environmental Health & Safety (EHS) department.[2]

Do not dispose of JH-VIII-157-02 down the drain or in regular trash.

Data Presentation: Waste Characterization
Waste Type Description Container Type Disposal Method

Solid Waste

Unused JH-VIII-157-

02 powder,

contaminated gloves,

weigh boats, pipette

tips, etc.

Labeled, sealed, and

compatible solid

waste container.

Collection by

institutional EHS for

incineration or other

approved disposal

methods.

Liquid Waste

JH-VIII-157-02

dissolved in solvents

(e.g., DMSO).

Labeled, sealed, and

compatible liquid

waste container (e.g.,

glass or polyethylene).

Collection by

institutional EHS for

chemical treatment or

incineration.

Sharps Waste

Contaminated

needles, syringes, or

other sharps.

Puncture-resistant

sharps container

labeled as

"Hazardous Chemical

Waste".

Collection by

institutional EHS.

Experimental Workflow: Disposal Protocol
The following diagram illustrates the standard workflow for the disposal of JH-VIII-157-02 waste

in a laboratory setting.
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JH-VIII-157-02 Disposal Workflow

Generate JH-VIII-157-02 Waste
(Solid or Liquid)

Segregate Waste
(Keep separate from other chemicals)

Step 1

Select Appropriate Waste Container
(Compatible, Leak-proof)

Step 2

Label Container Correctly
('Hazardous Waste', Chemical Name, Date)

Step 3

Store in Satellite Accumulation Area
(Near point of generation)

Step 4

Keep Container Closed

Ongoing

Request Waste Pickup from EHS
(When container is ~90% full)

Step 5

EHS Collects and Disposes
(Following regulatory procedures)

Final Step

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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